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Cat. No.: B12772139

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing

the fermentation temperature of Şalgam, a traditional Turkish fermented beverage.

Frequently Asked Questions (FAQs)
Q1: What is the typical fermentation temperature range for Şalgam?

A1: Şalgam fermentation is typically conducted at ambient temperatures ranging from 10°C to

35°C.[1][2] The traditional method often involves fermentation at room temperature, around

25°C, for 3 to 5 days.[1]

Q2: How does fermentation temperature affect the duration of the process?

A2: Fermentation time is inversely related to temperature. As the fermentation temperature

increases, the duration of the process decreases.[3][4]

Q3: What is the impact of temperature on the microbial population during fermentation?
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A3: Temperature significantly influences the growth and composition of the microbial flora.

Lactic acid bacteria (LAB) and yeast counts generally increase as fermentation begins.[4]

Studies have shown that total aerobic mesophilic bacteria counts can be higher at 35°C

compared to 25°C.[5][6][7] At temperatures between 20-30°C, Leuconostoc mesenteroides is

often active in the initial stages of fermentation.[2] The dominant lactic acid bacterium is

frequently identified as Lactobacillus plantarum.[8]

Q4: How does temperature influence the chemical properties of Şalgam, such as pH and

acidity?

A4: Fermentation temperature affects the final pH and total acidity of Şalgam. The final pH is

typically in the range of 3.28 to 3.8.[7][9] Total acidity, expressed as lactic acid, generally

ranges from 5.45 g/L to 9.27 g/L.[3][9] One study found the highest total acidity (9.27 g/L) in

Şalgam produced with the addition of autochthonous Lb. plantarum at 25°C.[9]

Q5: What are the effects of fermentation temperature on the sensory and aesthetic qualities of

Şalgam?

A5: Temperature plays a crucial role in the final sensory profile, color, and aroma of Şalgam.

Sensory Analysis: Şalgam produced at a lower temperature of 15°C was found to be the

most favored in sensory analysis.[3]

Color: Lower fermentation temperatures can lead to increased total phenol and anthocyanin

content, resulting in a darker color.[3] Conversely, higher temperatures can result in higher L,
a, and b* color values.[3] The highest a* and b* values, indicating redness and yellowness,

were observed in samples produced with a rapid process at 25°C.[5][6]

Aroma: The aroma profile of Şalgam is influenced by the raw materials and the fermentation

process.[9] While the overall aroma profiles of Şalgams produced by different methods are

similar, the total volatile content can be increased with the addition of Lb. plantarum.[9]
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Issue Possible Cause Recommended Action

Slow or Stalled Fermentation
Fermentation temperature is

too low (below 10°C).

Increase the ambient

temperature to within the

optimal range of 15-25°C.[3]

[10]

Insufficient microbial load.

Consider using a starter

culture, such as Lactobacillus

plantarum, to ensure a robust

fermentation.[1][9]

Off-Flavors or Unpleasant

Odor

Contamination with

undesirable microorganisms.

Ensure all equipment is

properly sterilized. Maintain a

clean fermentation

environment. The presence of

Candida inconspicua can

cause undesirable taste and

odor.[1]

Fermentation temperature is

too high.

Fermenting at the higher end

of the temperature range (e.g.,

35°C) can sometimes lead to

the growth of unwanted

microbes. Lower the

temperature to 15-25°C.[3]

Excessively Sour Taste
Overly long fermentation

period.

Monitor the pH and total acidity

regularly. Stop the

fermentation when the desired

levels are reached.

High fermentation temperature

leading to rapid acid

production.

Reduce the fermentation

temperature to slow down the

rate of acidification.
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Poor Color Development

High fermentation temperature

causing degradation of

anthocyanins.

Ferment at a lower

temperature (e.g., 15°C) to

better preserve the

anthocyanin content from the

black carrots.[3]

Insufficient black carrot

content.

The amount of black carrot

used is a key factor affecting

the color of the final product.[3]

Data Summary
Table 1: Effect of Fermentation Temperature on Şalgam Quality Parameters
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Temperat
ure

Fermenta
tion Time

Total
Acidity
(g/L)

pH
Microbial
Counts

Color &
Sensory
Attributes

Referenc
e

10°C Slower - -

Slower

increase in

LAB, total

mesophilic

aerobic

bacteria,

and yeast.

- [4]

15°C Slower 5.45 - 8.23 -

Lowering

temperatur

e did not

negatively

affect

microbial

developme

nt.

Most

favored in

sensory

analysis;

increased

total

phenol and

anthocyani

n content;

darker

color.

[3]

20°C Moderate 5.45 - 8.23 - - - [3]

22°C Moderate - -

Moderate

increase in

microbial

counts.

- [4]

25°C 3-5 days

5.45 - 8.23

(up to 9.27

with starter

culture)

3.43 - 3.56

LAB:

~10.06 to

~11.78 log

cfu/mL

Highest a*

and b*

values with

rapid

process.

[1][3][5][6]

[9]

30°C Faster 5.45 - 8.23 - - - [3]
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35°C Faster 5.45 - 8.23 3.50

LAB:

~10.06 to

~11.14 log

cfu/mL;

Higher total

aerobic

mesophilic

bacteria

than at

25°C.

Lowest a*

and b*

values with

convention

al method.

[1][3][4][5]

[6]

Experimental Protocols
Protocol 1: Determining Optimal Fermentation Temperature

Preparation of Raw Materials: Prepare a standardized Şalgam mixture using black carrots,

bulgur flour, rock salt, turnip, and a sourdough or yeast starter, following a traditional recipe.

[1][11]

Incubation: Aliquot the mixture into multiple fermentation vessels. Place the vessels in

incubators set to a range of temperatures (e.g., 15°C, 20°C, 25°C, 30°C, and 35°C).[3]

Monitoring: At regular intervals (e.g., every 24 hours), draw samples from each vessel.

Analysis:

Measure the pH using a calibrated pH meter.

Determine the total titratable acidity by titration with 0.1 N NaOH.

Conduct microbial analysis by plating serial dilutions on appropriate media (e.g., MRS

agar for lactic acid bacteria).

Measure color parameters (L, a, b*) using a colorimeter.

Analyze anthocyanin and total phenolic content using spectrophotometric methods.
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Sensory Evaluation: Once the fermentation is complete (stable pH and acidity), conduct a

sensory analysis using a trained panel to evaluate aroma, taste, color, and overall

acceptability.

Data Analysis: Compare the results from the different temperature conditions to determine

the optimal temperature for the desired quality attributes.
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Click to download full resolution via product page

Caption: Workflow for optimizing Şalgam fermentation temperature.
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Caption: Troubleshooting logic for common Şalgam fermentation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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